molecular formula C11H13N3O2 B3023982 N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide CAS No. 446278-50-8

N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide

Cat. No. B3023982
CAS RN: 446278-50-8
M. Wt: 219.24 g/mol
InChI Key: VPUORNRQAAQSNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide” is a chemical compound with the molecular formula C11H13N3O2 and a molecular weight of 219.24 . The IUPAC name for this compound is N-[4-(hydrazinocarbonyl)phenyl]cyclopropanecarboxamide .


Molecular Structure Analysis

The InChI code for “N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide” is 1S/C11H13N3O2/c12-14-11(16)8-3-5-9(6-4-8)13-10(15)7-1-2-7/h3-7H,1-2,12H2,(H,13,15)(H,14,16). The InChI key is VPUORNRQAAQSNJ-UHFFFAOYSA-N .

Scientific Research Applications

Antifungal Activity

N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide derivatives have been studied for their antifungal properties. For instance, certain derivatives have shown significant antifungal activity against phytopathogenic fungi such as Fusarium oxysporum and Sclerotinia sclerotiorum, as well as the common yeast Saccharomyces cerevisiae. This highlights the potential use of these compounds in agricultural settings to protect crops from fungal pathogens (Ienascu et al., 2018).

Antimicrobial and Antitubercular Activity

Compounds synthesized from N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide have exhibited antimicrobial and antitubercular activities. These compounds have been tested against various microorganisms, including Mycobacterium tuberculosis, showing promise for the treatment of tuberculosis, especially strains resistant to conventional treatments (Sriram et al., 2009).

Cancer Research

There is also research into the antiproliferative properties of N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide derivatives against cancer cell lines. These compounds have been evaluated for their ability to inhibit the growth of various cancer cells, indicating potential applications in cancer treatment (Lu et al., 2021).

Synthesis of Heterocyclic Compounds

N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide serves as a versatile precursor for the synthesis of a wide range of heterocyclic compounds, which have significant pharmaceutical and agricultural applications. These include the synthesis of pyrazoles, thiadiazoles, oxadiazoles, and triazoles, which are useful in developing new drugs and agrochemicals (Jogul et al., 2009).

Enzyme Inhibition

Several studies have focused on the enzyme inhibition capabilities of these compounds, particularly against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These enzymes are targets for the treatment of conditions like Alzheimer's disease, making N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide derivatives potential candidates for the development of new therapeutic agents (Kausar et al., 2019).

Safety And Hazards

The safety information available indicates that “N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide” may be an irritant . For more detailed safety and hazard information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .

properties

IUPAC Name

N-[4-(hydrazinecarbonyl)phenyl]cyclopropanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3O2/c12-14-11(16)8-3-5-9(6-4-8)13-10(15)7-1-2-7/h3-7H,1-2,12H2,(H,13,15)(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPUORNRQAAQSNJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401220423
Record name 4-[(Cyclopropylcarbonyl)amino]benzoic acid hydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401220423
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

219.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide

CAS RN

446278-50-8
Record name 4-[(Cyclopropylcarbonyl)amino]benzoic acid hydrazide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=446278-50-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-[(Cyclopropylcarbonyl)amino]benzoic acid hydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401220423
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide
Reactant of Route 2
Reactant of Route 2
N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide
Reactant of Route 3
Reactant of Route 3
N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide
Reactant of Route 4
Reactant of Route 4
N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide
Reactant of Route 5
Reactant of Route 5
N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide
Reactant of Route 6
Reactant of Route 6
N-[4-(Hydrazinocarbonyl)phenyl]-cyclopropanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.